N-(2-cyanoethyl)-N-methyl-3-(2-phenylpropan-2-ylamino)propanamide

• IUPAC Name: N-(2-cyanoethyl)-N-methyl-3-(2-phenylpropan-2-ylamino)propanamide
• InChI: InChI=1S/C16H23N3O/c1-16(2,14-8-5-4-6-9-14)18-12-10-15(20)19(3)13-7-11-17/h4-6,8-9,18H,7,10,12-13H2,1-3H3
• InChI Key: AYDBQKIWEVWOPX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=CC=C1)NCCC(=O)N(C)CCC#N
• Molecular Formula: C16H23N3O
• Molecular Weight: 273.37 g/mol

Description

N-(2-cyanoethyl)-N-methyl-3-(2-phenylpropan-2-ylamino)propanamide is a complex organic compound with a unique structure that includes a cyanoethyl group, a methyl group, and a phenylpropan-2-ylamino group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-cyanoethyl)-N-methyl-3-(2-phenylpropan-2-ylamino)propanamide typically involves multiple steps, starting with the preparation of intermediate compounds. One common method involves the reaction of 2-phenylpropan-2-ylamine with acrylonitrile to form an intermediate, which is then further reacted with N-methyl-3-chloropropanamide under specific conditions to yield the final product. The reaction conditions often include the use of solvents such as dichloromethane or ethanol, and catalysts like triethylamine to facilitate the reactions.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactors where the reactants are combined under controlled temperatures and pressures. The use of continuous flow reactors can also be employed to enhance the efficiency and yield of the production process. Purification of the final product is typically achieved through techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(2-cyanoethyl)-N-methyl-3-(2-phenylpropan-2-ylamino)propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride, resulting in the formation of reduced amine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the cyanoethyl group can be replaced by other nucleophiles like amines or thiols.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles such as amines. Reaction conditions typically involve specific temperatures, solvents, and catalysts to optimize the reaction rates and yields.

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield oxides, reduction may produce amine derivatives, and substitution reactions can result in various substituted compounds.

Scientific Research Applications

N-(2-cyanoethyl)-N-methyl-3-(2-phenylpropan-2-ylamino)propanamide has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug development for treating certain diseases.

Industry: It is utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N-(2-cyanoethyl)-N-methyl-3-(2-phenylpropan-2-ylamino)propanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and leading to various biological effects. The exact pathways and molecular interactions depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-(2-cyanoethyl)-N-methyl-3-(2-phenylpropan-2-ylamino)propanamide include:

• N-(2-cyanoethyl)-N-methyl-3-(2-phenylethylamino)propanamide
• N-(2-cyanoethyl)-N-methyl-3-(2-phenylbutan-2-ylamino)propanamide
• N-(2-cyanoethyl)-N-methyl-3-(2-phenylpentan-2-ylamino)propanamide

Uniqueness

What sets this compound apart from similar compounds is its specific structural configuration, which may confer unique chemical and biological properties. This uniqueness can be leveraged in various applications, making it a valuable compound for research and industrial purposes.